Cas no 1895098-76-6 (1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine)

• Product Name: 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine
• CAS No: 1895098-76-6
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6078811
• PubChem ID: 117306649
• Update Time: 2025-05-21

1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine
• 1-[4-(difluoromethoxy)phenyl]-2-methylpropan-2-amine
• 1895098-76-6
• EN300-1953151

• Inchi： 1S/C11H15F2NO/c1-11(2,14)7-8-3-5-9(6-4-8)15-10(12)13/h3-6,10H,7,14H2,1-2H3
• InChI Key： DTRHQSUWALVCAM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(C)(C)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine

1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine

The compound 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine (CAS No. 1895098-76-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, characterized by a difluoromethoxy group attached to a phenyl ring and a methyl-substituted propanamine moiety, makes it a valuable building block for synthesizing complex molecules with diverse functionalities.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of selective kinase inhibitors, which are critical in targeted cancer therapies. The difluoromethoxy group has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for drug discovery programs.

In addition to its pharmaceutical applications, 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine has also found utility in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been documented in several recent publications. The compound's structural flexibility allows for the incorporation of various functional groups, enabling the design of highly specific agrochemical agents with reduced environmental impact.

The synthesis of this compound typically involves a multi-step process, including nucleophilic substitution and amine alkylation reactions. Recent advancements in catalytic methodologies have improved the efficiency and scalability of these reactions, making the compound more accessible for large-scale production. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

From a materials science perspective, 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine has been utilized as a precursor for the development of advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers has led to the creation of materials with enhanced mechanical properties and thermal stability. These materials are being explored for applications in aerospace and automotive industries.

The compound's difluoromethoxy group also contributes to its electronic properties, making it a promising candidate for use in organic electronics. Recent studies have demonstrated its potential as an electron transport material in organic photovoltaic devices, where it can improve device efficiency by facilitating charge separation and transport.

In conclusion, 1-4-(difluoromethoxy)phenyl-2-methylpropan-2-amine (CAS No. 1895098-76-6) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemicals, materials science, and beyond. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.